Methyl 3-amino-3-(3-methoxy-4-propoxy-phenyl)propionate
Cat. No. B8640646
M. Wt: 267.32 g/mol
InChI Key: ZVYZEXLYXSCZHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08466191B2
Procedure details
The title compound was prepared following the method for preparing Intermediate 6 except that 3-amino-3-(3,4-dimethoxy-phenyl)propionic acid was substituted with 3-amino-3-(3-methoxy-4-propoxy-phenyl)propionic acid. 1H NMR (CDCl3): δ 6.77-6.86 (m, 3H), 4.32 (q, 1H, J=5 Hz), 3.87-3.95 (m, 2H), 3.80 (s, 3H), 3.61 (s, 3H), 2.62 (d, 2H, J=5 Hz), 1.76 (s, 2H), 0.97 (t, 3H, J=6 Hz).
[Compound]
Name
Intermediate 6
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Identifiers
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REACTION_CXSMILES
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N[CH:2](C1C=CC(OC)=C(OC)C=1)CC(O)=O.[NH2:17][CH:18]([C:23]1[CH:28]=[CH:27][C:26]([O:29][CH2:30][CH2:31][CH3:32])=[C:25]([O:33][CH3:34])[CH:24]=1)[CH2:19][C:20]([OH:22])=[O:21]>>[NH2:17][CH:18]([C:23]1[CH:28]=[CH:27][C:26]([O:29][CH2:30][CH2:31][CH3:32])=[C:25]([O:33][CH3:34])[CH:24]=1)[CH2:19][C:20]([O:22][CH3:2])=[O:21]
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Inputs
Step One
[Compound]
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Name
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Intermediate 6
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
|
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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Smiles
|
NC(CC(=O)O)C1=CC(=C(C=C1)OC)OC
|
Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
NC(CC(=O)O)C1=CC(=C(C=C1)OCCC)OC
|
Conditions
Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
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Type
|
product
|
|
Smiles
|
NC(CC(=O)OC)C1=CC(=C(C=C1)OCCC)OC
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
